Cas no 2228609-63-8 (1-(5-bromo-3-methylfuran-2-yl)propan-2-one)
1-(5-bromo-3-methylfuran-2-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-3-methylfuran-2-yl)propan-2-one
- EN300-2007060
- 2228609-63-8
-
- Inchi: 1S/C8H9BrO2/c1-5-3-8(9)11-7(5)4-6(2)10/h3H,4H2,1-2H3
- InChI Key: NPGGUZXRGOLAAI-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(CC(C)=O)O1
Computed Properties
- Exact Mass: 215.97859g/mol
- Monoisotopic Mass: 215.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.2Ų
1-(5-bromo-3-methylfuran-2-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007060-0.05g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 0.05g |
$1368.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-0.1g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 0.1g |
$1433.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-0.25g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 0.25g |
$1498.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-0.5g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 0.5g |
$1563.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-1.0g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 1g |
$1629.0 | 2023-06-01 | ||
| Enamine | EN300-2007060-2.5g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 2.5g |
$3191.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-5.0g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 5g |
$4722.0 | 2023-06-01 | ||
| Enamine | EN300-2007060-10.0g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 10g |
$7004.0 | 2023-06-01 | ||
| Enamine | EN300-2007060-1g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 1g |
$1629.0 | 2023-09-16 | ||
| Enamine | EN300-2007060-5g |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one |
2228609-63-8 | 5g |
$4722.0 | 2023-09-16 |
1-(5-bromo-3-methylfuran-2-yl)propan-2-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(5-bromo-3-methylfuran-2-yl)propan-2-one
Research Brief on 1-(5-bromo-3-methylfuran-2-yl)propan-2-one (CAS: 2228609-63-8): Recent Advances and Applications
1-(5-bromo-3-methylfuran-2-yl)propan-2-one (CAS: 2228609-63-8) is a brominated furan derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan ring structure and bromine substituent, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The compound's structural features make it a versatile building block for the design of pharmacologically active molecules.
A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 1-(5-bromo-3-methylfuran-2-yl)propan-2-one in the development of furan-based inhibitors targeting bacterial enzymes. The researchers utilized this compound as a precursor to synthesize a series of derivatives, which were then evaluated for their inhibitory activity against essential bacterial enzymes. The results demonstrated that several derivatives exhibited potent inhibitory effects, with IC50 values in the low micromolar range. This highlights the potential of 1-(5-bromo-3-methylfuran-2-yl)propan-2-one as a scaffold for designing new antibacterial agents.
In another study, researchers explored the anticancer properties of derivatives synthesized from 1-(5-bromo-3-methylfuran-2-yl)propan-2-one. The compound was used to develop a library of furan-containing small molecules, which were screened for their cytotoxicity against various cancer cell lines. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that certain derivatives exhibited selective toxicity towards cancer cells while sparing normal cells. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, making them promising candidates for further development as anticancer therapeutics.
The synthetic accessibility of 1-(5-bromo-3-methylfuran-2-yl)propan-2-one has also been a focus of recent research. A team of chemists developed an efficient, scalable synthesis route for this compound, as reported in Organic Process Research & Development (2023). The optimized protocol features high yields and minimal byproducts, making it suitable for industrial-scale production. This advancement is particularly significant for the pharmaceutical industry, where reliable and cost-effective synthesis methods are crucial for drug development.
Beyond its applications in drug discovery, 1-(5-bromo-3-methylfuran-2-yl)propan-2-one has also been investigated for its potential in material science. A recent study in ACS Applied Materials & Interfaces (2024) demonstrated that this compound can serve as a precursor for the synthesis of furan-based polymers with unique electronic properties. These polymers exhibited excellent thermal stability and tunable conductivity, suggesting potential applications in organic electronics and sensors.
In conclusion, recent research on 1-(5-bromo-3-methylfuran-2-yl)propan-2-one (CAS: 2228609-63-8) highlights its versatility and potential across multiple domains, from medicinal chemistry to materials science. The compound's unique structural features and synthetic accessibility make it a valuable tool for researchers developing new therapeutic agents and functional materials. Future studies are expected to further explore its applications, particularly in addressing current challenges in drug resistance and materials design.
2228609-63-8 (1-(5-bromo-3-methylfuran-2-yl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)